Cas no 7239-89-6 (3,10,17,24-tetramethyl-3,10,17,24-tetraazapentacyclo[24.2.2.2~5,8~.2~12,15~.2~19,22~]hexatriaconta-1(28),5,7,12,14,19,21,26,29,31,33,35-dodecaene)

3,10,17,24-tetramethyl-3,10,17,24-tetraazapentacyclo[24.2.2.2~5,8~.2~12,15~.2~19,22~]hexatriaconta-1(28),5,7,12,14,19,21,26,29,31,33,35-dodecaene structure
7239-89-6 structure
Product Name:3,10,17,24-tetramethyl-3,10,17,24-tetraazapentacyclo[24.2.2.2~5,8~.2~12,15~.2~19,22~]hexatriaconta-1(28),5,7,12,14,19,21,26,29,31,33,35-dodecaene
CAS No:7239-89-6
MF:C36H44N4
MW:532.761368751526
CID:1754884
PubChem ID:5256840
Update Time:2025-04-21

3,10,17,24-tetramethyl-3,10,17,24-tetraazapentacyclo[24.2.2.2~5,8~.2~12,15~.2~19,22~]hexatriaconta-1(28),5,7,12,14,19,21,26,29,31,33,35-dodecaene Chemical and Physical Properties

Names and Identifiers

    • 3,10,17,24-tetramethyl-3,10,17,24-tetraazapentacyclo[24.2.2.2~5,8~.2~12,15~.2~19,22~]hexatriaconta-1(28),5,7,12,14,19,21,26,29,31,33,35-dodecaene
    • AGN-PC-0LP8KX
    • 7239-89-6
    • DTXSID00413712
    • Inchi: 1S/C36H44N4/c1-37-21-29-5-9-31(10-6-29)23-38(2)25-33-13-17-35(18-14-33)27-40(4)28-36-19-15-34(16-20-36)26-39(3)24-32-11-7-30(22-37)8-12-32/h5-20H,21-28H2,1-4H3
    • InChI Key: ZZYRHMOVFSBQCN-UHFFFAOYSA-N
    • SMILES: N1(C)CC2C=CC(=CC=2)CN(C)CC2C=CC(=CC=2)CN(C)CC2C=CC(=CC=2)CN(C)CC2C=CC(=CC=2)C1

Computed Properties

  • Exact Mass: 532.35692
  • Monoisotopic Mass: 532.357
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 0
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13A^2
  • XLogP3: 5.3

Experimental Properties

  • Density: 1.028
  • Boiling Point: 643.8°C at 760 mmHg
  • Flash Point: 266.8°C
  • Refractive Index: 1.563
  • PSA: 12.96
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